Cas no 144223-33-6 (Methanone,1H-benzotriazol-1-yl-2-furanyl-)

• Product Name: Methanone,1H-benzotriazol-1-yl-2-furanyl-
• CAS No: 144223-33-6
• MF: C₁₁H₇N₃O₂
• MW: 213.192181825638
• CID: 108675
• PubChem ID: 792914
• Update Time: 2025-06-16

Methanone,1H-benzotriazol-1-yl-2-furanyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,1H-benzotriazol-1-yl-2-furanyl-
• benzotriazol-1-yl(furan-2-yl)methanone
• (1H-1,2,3-benzotriazol-1-yl)(2-furyl)methanone
• (benzotriazol-1-yl)(2-furyl)methanone
• 1-(2-furoyl)-1H-1,2,3-benzotriazole
• 1-(2-Furoyl)-1H-benzotriazole
• 1H-1,2,3-benzotriazol-1-yl(2-furyl)-1,2-ethanedione
• 1H-1,2,3-benzotriazol-1-yl(2-furyl)me
• AC1LGDFH
• ACMC-20dr2p
• benzotriazol-1-ylfuran-2-ylmethanone
• benzotriazolyl 2-furyl ketone
• CBMicro_005085
• STOCK3S-88007
• SureCN2492495
• CHEMBL4217931
• SMSF0003282
• 1-(2-Furoyl)-1H-benzotriazole, 97%
• AFORMRZDGRLVBW-UHFFFAOYSA-N
• (1H-benzo[d][1,2,3]triazol-1-yl)(furan-2-yl)methanone
• BDBM50457213
• 1H-1,2,3-BENZOTRIAZOL-1-YL(2-FURYL)METHANONE
• 1-(Furan-2-carbonyl)-1H-1,2,3-benzotriazole
• benzotriazole-1-yl-furan-2-yl-methanone
• SR-01000394776
• BIM-0004834.P001
• AKOS000733948
• SCHEMBL2492495
• 1-(2-FUROYL)-1H-BENZOTRIAZOLE 97
• SR-01000394776-1
• 1-(2-Furoyl)-1H-benzotriazole,97%
• CB07104
• MFCD00452996
• DTXSID80355166
• Cambridge id 5106673
• 144223-33-6
• Methanone, 1H-benzotriazol-1-yl-2-furanyl-
• CS-0357087

• Inchi： 1S/C11H7N3O2/c15-11(10-6-3-7-16-10)14-9-5-2-1-4-8(9)12-13-14/h1-7H
• InChI Key： AFORMRZDGRLVBW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 213.05391
• Monoisotopic Mass: 213.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 165-169 °C(lit.)
• PSA: 60.92
• Solubility: Not determined

Methanone,1H-benzotriazol-1-yl-2-furanyl- Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 36
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on Methanone,1H-benzotriazol-1-yl-2-furanyl-

Methanone, 1H-benzotriazol-1-yl-2-furanyl: An Overview of CAS No. 144223-33-6

Methanone, 1H-benzotriazol-1-yl-2-furanyl (CAS No. 144223-33-6) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(2-furanyl)-1H-benzotriazole, is characterized by its unique structural features, which include a benzotriazole moiety and a furan ring. These structural elements contribute to its diverse chemical properties and potential biological activities.

The benzotriazole moiety is a well-known functional group that is widely used in various applications, including corrosion inhibition, UV protection, and as a building block in the synthesis of pharmaceuticals and agrochemicals. The furan ring, on the other hand, is a five-membered aromatic heterocycle that is found in numerous natural products and synthetic compounds with diverse biological activities. The combination of these two moieties in Methanone, 1H-benzotriazol-1-yl-2-furanyl makes it an intriguing molecule for further investigation.

Recent studies have highlighted the potential of Methanone, 1H-benzotriazol-1-yl-2-furanyl in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that Methanone, 1H-benzotriazol-1-yl-2-furanyl could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Methanone, 1H-benzotriazol-1-yl-2-furanyl has also shown potential as an antiviral agent. A study conducted by researchers at the University of California demonstrated that this compound has significant antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes. These findings open up new possibilities for the use of Methanone, 1H-benzotriazol-1-yl-2-furanyl in antiviral drug development.

The structural versatility of Methanone, 1H-benzotriazol-1-yl-2-furanyl also makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its ability to form stable complexes with metal ions and its reactivity with various functional groups allow for the synthesis of a wide range of derivatives with tailored properties. This flexibility is particularly valuable in drug discovery efforts where the optimization of lead compounds is crucial.

From a synthetic perspective, the preparation of Methanone, 1H-benzotriazol-1-yl-2-furanyl has been extensively studied. One common method involves the reaction of 2-furaldehyde with benzotriazole under mild conditions. This approach provides high yields and good purity, making it suitable for large-scale production. Alternative synthetic routes have also been explored to improve efficiency and reduce environmental impact. For example, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction times and improve overall yield.

In terms of safety and toxicity, preliminary studies indicate that Methanone, 1H-benzotriazol-1-yl-2-furanyl exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical use. Preclinical studies are currently underway to assess its pharmacokinetic properties and potential side effects.

The potential applications of Methanone, 1H-benzotriazol-1-yl-2-furanyl extend beyond pharmaceuticals. In materials science, this compound has been investigated for its use in polymer synthesis and as a stabilizer in organic electronics. Its ability to form stable radicals makes it useful in radical polymerization reactions, leading to the development of novel materials with improved mechanical and thermal properties.

In conclusion, Methanone, 1H-benzotriazol-1-yl-2-furanyl (CAS No. 144223-33-6) is a multifaceted compound with promising applications in medicinal chemistry, materials science, and other fields. Its unique structural features and diverse chemical properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its biological activities and potential uses, this compound is likely to play an increasingly important role in future scientific advancements.